Cas no 2680766-58-7 (1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2680766-58-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5650495
• PubChem ID: 165909480
• Update Time: 2025-06-13

1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279939
• 1-acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• 2680766-58-7
• 1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-9(15)14-8-10(12(16)17)7-13(14,2)11-3-5-18-6-4-11/h10-11H,3-8H2,1-2H3,(H,16,17)
• InChI Key： ZDJYUSFFQSMKFR-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1(C)CC(C(=O)O)CN1C(C)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2680766-58-7)

1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2680766-58-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-3-carboxylic acid scaffold, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action.

The synthesis of 1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that includes the incorporation of an oxan-4-yl group and an acetyl moiety into the pyrrolidine ring. Recent advancements in synthetic chemistry have optimized this process, yielding higher purity and better scalability, which is crucial for further preclinical and clinical evaluations. The compound's structural features suggest it may interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) or enzymes involved in neurotransmitter modulation.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the compound's binding affinity and selectivity towards various GPCRs. The results indicated a moderate affinity for the serotonin receptor subtype 5-HT2A, which is implicated in mood disorders and schizophrenia. This finding opens new avenues for the development of novel therapeutics targeting these conditions. Additionally, the compound demonstrated good blood-brain barrier (BBB) permeability in in vitro models, a critical factor for CNS-active drugs.

Another area of interest is the compound's potential role in metabolic regulation. Preliminary in vivo studies in rodent models have shown that 1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid may influence glucose metabolism and insulin sensitivity. These effects are thought to be mediated through the modulation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. Further research is needed to fully understand the underlying mechanisms and to assess the compound's efficacy and safety in humans.

Despite these promising findings, challenges remain in the development of 1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and to advance the compound through the drug development pipeline.

In conclusion, 1-Acetyl-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid represents a promising candidate for further investigation in the fields of CNS disorders and metabolic diseases. Its unique chemical structure and preliminary pharmacological profile warrant additional studies to fully explore its therapeutic potential. Future research should focus on detailed mechanistic studies, pharmacokinetic profiling, and early-stage clinical trials to validate its efficacy and safety in human subjects.